Cas no 138490-94-5 (5-bromo-2-iodo-4-methoxybenzaldehyde)

• Product Name: 5-bromo-2-iodo-4-methoxybenzaldehyde
• CAS No: 138490-94-5
• MF: C₈H₇IO₃
• MW: 278.043854951859
• MDL: MFCD04129042
• CID: 902282
• PubChem ID: 24885602
• Update Time: 2025-04-19

5-bromo-2-iodo-4-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-iodo-4-methoxybenzaldehyde
• 3-Hydroxy-2-iodo-4-methoxybenzaldehyde
• 4-Formyl-2-hydroxy-3-iodoanisole
• 2-iodo-3-hydroxy-4-methoxybenzaldehyde
• 2-iodo-isovanilin
• 2-Iodoisovanillin
• 3-hydroxy-2-iodo-4-methoxy-benzaldehyde
• 138490-94-5
• F16201
• DB-063257
• Benzaldehyde, 3-hydroxy-2-iodo-4-methoxy-
• CS-0328813
• MFCD04129042
• DTXSID30460613
• 3-Hydroxy-2-iodo-4-methoxybenzaldehyde, 97%
• AS-47805
• STK399828
• SCHEMBL2721648
• starbld0000960
• J-007141
• AKOS000313186

• MDL： MFCD04129042
• Inchi： 1S/C8H7IO3/c1-12-6-3-2-5(4-10)7(9)8(6)11/h2-4,11H,1H3
• InChI Key： KLXKKFGRNPBWGM-UHFFFAOYSA-N
• SMILES： IC1=C(C=O)C=CC(=C1O)OC

Computed Properties

• Exact Mass: 277.94400
• Monoisotopic Mass: 277.94399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.7
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Melting Point: 167-174 °C
• PSA: 46.53000
• LogP: 1.81790

5-bromo-2-iodo-4-methoxybenzaldehyde Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Safety Term：S26
• Risk Phrases：R36/37/38